- Progress in demonstrating homochiral selection in prebiotic RNA synthesis, Advances in Space Research, 2013, 51(5), 772-779
Cas no 1548523-97-2 ()
1548523-97-2 structure
1548523-97-2
C19H25N7O15P2
653.387225866318
5602206
Properties
Names and Identifiers
-
-
- OAGJNXFVLHGVAW-FOHSIVBMSA-N
- 1S/C19H25N7O15P2/c20-15-10-16(22-5-21-15)26(6-23-10)18-14(12(29)8(40-18)3-37-42(32,33)34)41-43(35,36)38-4-7-11(28)13(30)17(39-7)25-2-1-9(27)24-19(25)31/h1-2,5-8,11-14,17-18,28-30H,3-4H2,(H,35,36)(H2,20,21,22)(H,24,27,31)(H2,32,33,34)/t7-,8-,11-,12-,13-,14-,17-,18-/m0/s1
- O([C@H]1[C@H]([C@H](COP(O)(O)=O)O[C@@H]1N1C=NC2=C(N=CN=C12)N)O)P(O)(=O)OC[C@H]1[C@@H]([C@H](O)[C@@H](N2C=CC(=O)NC2=O)O1)O
Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
2.1S:H2O, 3 d, 25°C, pH 7
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
1.1R:2-PySSPy-2, R:Et3N, R:PPh3, S:DMF, S:DMSO, 3 h, rt
2.1S:H2O, 3 d, 25°C, pH 7
Reference
Raw materials
- 9-(5-O-Phosphono-β-L-ribofuranosyl)-9H-purin-6-amine
- [5']uridylic acid
- Imidazole
- Uridine 5'-Monophosphate
- Adenosine monophosphate
Preparation Products
- (1548523-22-3)
- β-L-Uridine, 5'-O-phosphonoadenylyl-(2'→5')-, sodium salt (1:1) (1548523-33-6)
- (1548523-54-1)
- (1548523-82-5)
- (1548523-86-9)
- (1548523-97-2)
- (1548524-02-2)
- β-L-Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-07-7)
- Uridine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-11-3)
- (1548524-18-0)
- β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-22-6)
- Adenosine, 5'-O-phosphono-β-L-adenylyl-(3'→5')- (1548524-26-0)
- (1548618-15-0)
- β-L-Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')- (1548618-19-4)
- Uridine, 5'-O-phosphono-β-L-uridylyl-(3'→5')- (1548618-21-8)
- β-L-Adenosine, 5'-O-phosphono-β-L-adenylyl-(2'→5')- (916981-64-1)
Related Literature
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David C. Grills,Gavin I. Childs,Michael W. George Chem. Commun., 2000, 1841-1842
-
2. Reviews
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Je-Ruei Wen,Ming-Han Liu CrystEngComm, 2015,17, 1959-1967
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Qing-Yu Li,Yong-Sheng Wu,Xiao-Hui Zhang,You-Guo Huang,Qiang Wu RSC Adv., 2014,4, 52100-52104
-
Chen Ding,Yong Lin,Xinzhou Wu,Wei Yuan,Xiuqing Meng,Wenming Su,Ke-Qin Zhang RSC Adv., 2020,10, 21845-21851
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Congjuan He,Jiaying Zhao,Yanyi Long,Huisi Yang,Jiangbo Dong,Huan Liu,Zhikun Hu,Mei Yang Chem. Commun., 2023,59, 350-353
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Amy V. Mueller,Harold F. Hemond Environ. Sci.: Processes Impacts, 2016,18, 590-599
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Wenhua Fu,Chuang Liu,Yu Wang,Zhendong Wang RSC Adv., 2022,12, 14183-14189
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